N-(3-Chloro-4-(3-fluorobenzyloxy)phenyl)-6-iodoquinazolin-4-aMine drochloride
Cat. No. B8553785
M. Wt: 542.2 g/mol
InChI Key: PXHIYYOHCWDBIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08088766B2
Procedure details
3-Chloro-4-(3-fluoro-benzyloxy)-phenylamine (3.1 g, 12 mmol) and 4-chloro-6-iodo-quinazoline (3.28 g, 11.3 mmol) are dissolved in a 1:1 mixture of DCE:t-BuOH (56 ml). The reaction mixture is refluxed for 19 hours. The product is isolated by suction filtration through sintered glass, washed with excess DCM, and air dried to afford 3.8 g (7.0 mmol, 58%) of the clean desired material.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([NH2:17])[CH:5]=[CH:6][C:7]=1[O:8][CH2:9][C:10]1[CH:15]=[CH:14][CH:13]=[C:12]([F:16])[CH:11]=1.Cl[C:19]1[C:28]2[C:23](=[CH:24][CH:25]=[C:26]([I:29])[CH:27]=2)[N:22]=[CH:21][N:20]=1.CC(O)(C)C>ClCCCl>[ClH:1].[Cl:1][C:2]1[CH:3]=[C:4]([NH:17][C:19]2[C:28]3[C:23](=[CH:24][CH:25]=[C:26]([I:29])[CH:27]=3)[N:22]=[CH:21][N:20]=2)[CH:5]=[CH:6][C:7]=1[O:8][CH2:9][C:10]1[CH:15]=[CH:14][CH:13]=[C:12]([F:16])[CH:11]=1 |f:4.5|
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Inputs
Step One
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Name
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Quantity
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3.1 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1OCC1=CC(=CC=C1)F)N
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Name
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Quantity
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3.28 g
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Type
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reactant
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Smiles
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ClC1=NC=NC2=CC=C(C=C12)I
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCCl
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Step Two
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Name
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Quantity
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56 mL
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Type
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reactant
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Smiles
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CC(C)(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is refluxed for 19 hours
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Duration
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19 h
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CUSTOM
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Type
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CUSTOM
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Details
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The product is isolated by suction filtration through sintered glass
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WASH
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Type
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WASH
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Details
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washed with excess DCM, and air
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl.ClC=1C=C(C=CC1OCC1=CC(=CC=C1)F)NC1=NC=NC2=CC=C(C=C12)I
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 7 mmol | |
| AMOUNT: MASS | 3.8 g | |
| YIELD: PERCENTYIELD | 58% | |
| YIELD: CALCULATEDPERCENTYIELD | 116.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
